Cas no 2137931-47-4 (5-chloro-3-(2,4-difluorophenyl)-2-fluoropyridine)

• Product Name: 5-chloro-3-(2,4-difluorophenyl)-2-fluoropyridine
• CAS No: 2137931-47-4
• MF: C₁₁H₅ClF₃N
• MW: 243.612312078476
• CID: 5837515
• PubChem ID: 165477596
• Update Time: 2025-06-08

5-chloro-3-(2,4-difluorophenyl)-2-fluoropyridine Chemical and Physical Properties

Names and Identifiers

• 5-chloro-3-(2,4-difluorophenyl)-2-fluoropyridine
• EN300-1067180
• 2137931-47-4

• Inchi： 1S/C11H5ClF3N/c12-6-3-9(11(15)16-5-6)8-2-1-7(13)4-10(8)14/h1-5H
• InChI Key： JHFSOCIVTLWDQY-UHFFFAOYSA-N
• SMILES： ClC1=CN=C(C(=C1)C1C=CC(=CC=1F)F)F

Computed Properties

• Exact Mass: 243.0062613g/mol
• Monoisotopic Mass: 243.0062613g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 241
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 12.9Ų

Additional information on 5-chloro-3-(2,4-difluorophenyl)-2-fluoropyridine

Comprehensive Overview of 5-chloro-3-(2,4-difluorophenyl)-2-fluoropyridine (CAS No. 2137931-47-4)

5-chloro-3-(2,4-difluorophenyl)-2-fluoropyridine (CAS No. 2137931-47-4) is a fluorinated pyridine derivative that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural properties. The compound's molecular framework, featuring a chloro and fluoro substitution pattern, makes it a valuable intermediate in the synthesis of bioactive molecules. Researchers are increasingly exploring its potential in drug discovery, particularly in the development of kinase inhibitors and antimicrobial agents. Its 2,4-difluorophenyl moiety enhances lipophilicity, which is crucial for improving membrane permeability in drug candidates.

The growing interest in fluorinated pyridines like 5-chloro-3-(2,4-difluorophenyl)-2-fluoropyridine aligns with the broader trend of incorporating halogen atoms into medicinal chemistry scaffolds. This strategy often improves metabolic stability and binding affinity. Recent studies highlight its relevance in addressing antibiotic resistance, a pressing global health concern. The compound's CAS No. 2137931-47-4 is frequently searched in scientific databases, reflecting its importance in high-value research applications. Additionally, its role in crop protection formulations has been investigated, as fluorinated compounds often exhibit enhanced pesticidal activity.

From a synthetic chemistry perspective, 5-chloro-3-(2,4-difluorophenyl)-2-fluoropyridine serves as a versatile building block. Its pyridine core allows for further functionalization, enabling the creation of diverse molecular libraries. This adaptability is critical for fragment-based drug design, a hot topic in AI-driven drug discovery. Computational chemists frequently model its interactions with biological targets, leveraging its fluorine substituents to fine-tune electronic effects. The compound's physicochemical properties, such as logP and polar surface area, are also widely analyzed to predict ADME (Absorption, Distribution, Metabolism, and Excretion) profiles.

Environmental and regulatory considerations surrounding halogenated compounds have spurred innovations in greener synthesis routes for CAS No. 2137931-47-4. Researchers are exploring catalytic methods to reduce waste and energy consumption during its production. This aligns with the pharmaceutical industry's push toward sustainable chemistry, a key focus in ESG (Environmental, Social, and Governance) reporting. The compound's stability under various pH conditions further underscores its utility in formulation science, particularly for oral dosage forms.

In summary, 5-chloro-3-(2,4-difluorophenyl)-2-fluoropyridine represents a multifaceted tool in modern chemistry. Its applications span from drug development to agrochemical innovation, driven by its optimized halogenated architecture. As the scientific community continues to prioritize fluorine-containing compounds, this molecule's relevance is poised to grow, offering solutions to challenges in healthcare and agriculture.